Cas no 205812-08-4 (Glutamic acid, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-, 1-(1,1-dimethylethyl) ester)

• Product Name: Glutamic acid, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-, 1-(1,1-dimethylethyl) ester
• CAS No: 205812-08-4
• MF: C₂₄H₂₇NO₆
• MW: 425.4742872715
• CID: 5896488
• PubChem ID: 3085670
• Update Time: 2025-07-18

Glutamic acid, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-, 1-(1,1-dimethylethyl) ester Chemical and Physical Properties

Names and Identifiers

• Glutamic acid, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-, 1-(1,1-dimethylethyl) ester
• AKOS032947694
• BCP26020
• SY021322
• EINECS 276-253-8
• MFCD00065648
• 4-(9H-fluoren-9-ylmethoxycarbonylamino)-5-[(2-methylpropan-2-yl)oxy]-5-oxopentanoic acid
• A802083
• N-(9-Fluorenylmethyloxycarbonyl)-D-glutamic acid 1-tert-butyl ester
• 5-tert-Butyl N-((9H-fluoren-9-ylmethoxy)carbonyl)-2-aminoglutarate
• 5-(tert-butoxy)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-oxopentanoic acid
• EN300-717884
• FT-0658175
• FT-0641979
• 205812-08-4
• N-Fmoc-D-glutamic Acid 1-(tert-Butyl) Ester
• Fmoc-L-Glu(tBu)-OH*H2O
• MFCD00077054
• SCHEMBL5323666
• SY034169
• Fmoc-Glu-OtBu;Fmoc-Glu(OBut)-OH
• PD197327
• N-Fmoc-L-glutamic Acid 1-tert-Butyl Ester

• Inchi： 1S/C24H27NO6/c1-24(2,3)31-22(28)20(12-13-21(26)27)25-23(29)30-14-19-17-10-6-4-8-15(17)16-9-5-7-11-18(16)19/h4-11,19-20H,12-14H2,1-3H3,(H,25,29)(H,26,27)/t20-/m0/s1
• InChI Key： GOPWHXPXSPIIQZ-FQEVSTJZSA-N
• SMILES： C(OC(C)(C)C)(=O)[C@H](CCC(O)=O)NC(OCC1C2=C(C=CC=C2)C2=C1C=CC=C2)=O

Computed Properties

• Exact Mass: 425.18383758g/mol
• Monoisotopic Mass: 425.18383758g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 635
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 102Ų

Experimental Properties

• Density: 1.232±0.06 g/cm3(Predicted)
• Boiling Point: 638.1±55.0 °C(Predicted)
• pka: 4.46±0.10(Predicted)

Additional information on Glutamic acid, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-, 1-(1,1-dimethylethyl) ester

Glutamic Acid, N-[(9H-Fluoren-9-ylmethoxy)carbonyl]-, 1-(1,1-dimethylethyl) Ester (CAS No. 205812-08-4): An Overview

Glutamic acid, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-, 1-(1,1-dimethylethyl) ester (CAS No. 205812-08-4) is a versatile compound widely used in the fields of chemical biology and pharmaceutical research. This compound is a derivative of glutamic acid, a key amino acid involved in various physiological processes, including neurotransmission and protein synthesis. The N-[(9H-fluoren-9-ylmethoxy)carbonyl] (Fmoc) group and the 1-(1,1-dimethylethyl) ester (t-Boc) group are commonly used protecting groups in organic synthesis, providing stability and facilitating the controlled manipulation of functional groups.

The structure of Glutamic acid, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-, 1-(1,1-dimethylethyl) ester is characterized by the presence of the Fmoc and t-Boc protecting groups. The Fmoc group is particularly useful for protecting the amino group in peptide synthesis, as it can be selectively removed under mild conditions using piperidine in dimethylformamide (DMF). The t-Boc group protects the carboxylic acid group and can be removed using strong acids such as trifluoroacetic acid (TFA). This dual protection strategy allows for precise control over the reactivity of the amino and carboxylic acid functionalities during synthetic processes.

In recent years, significant advancements have been made in the application of Glutamic acid, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-, 1-(1,1-dimethylethyl) ester in various research areas. One notable application is in the development of novel peptide-based therapeutics. Peptides are increasingly recognized for their potential in treating a wide range of diseases due to their high specificity and low toxicity. However, the stability and bioavailability of peptides often pose significant challenges. The use of protecting groups like Fmoc and t-Boc can enhance the stability of peptides during synthesis and storage, making them more suitable for therapeutic applications.

A study published in the Journal of Medicinal Chemistry highlighted the use of Glutamic acid, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-, 1-(1,1-dimethylethyl) ester in the synthesis of a novel class of antimicrobial peptides. These peptides demonstrated potent activity against multidrug-resistant bacteria, a growing concern in global healthcare. The Fmoc and t-Boc groups played a crucial role in ensuring the successful synthesis and purification of these peptides, which were then tested for their antimicrobial properties.

Beyond peptide synthesis, Glutamic acid, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-, 1-(1,1-dimethylethyl) ester has also found applications in materials science. Researchers at the University of California have explored its use in the development of biodegradable polymers for drug delivery systems. These polymers can be designed to release drugs in a controlled manner over an extended period, improving patient compliance and therapeutic outcomes. The Fmoc and t-Boc groups provide additional functionality to these polymers, enabling tailored degradation profiles and enhanced biocompatibility.

The safety profile of Glutamic acid, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-, 1-(1,1-dimethylethyl) ester is another important consideration. Studies have shown that this compound is generally well-tolerated when used under appropriate conditions. However, it is essential to follow standard laboratory safety protocols when handling this compound to ensure safe usage. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn at all times.

In conclusion, Glutamic acid, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-, 1-(1,1-dimethylethyl) ester (CAS No. 205812-08-4) is a valuable compound with diverse applications in chemical biology and pharmaceutical research. Its unique structure and properties make it an essential tool for researchers working on peptide synthesis, drug development, and materials science. As research continues to advance in these areas, the importance of this compound is likely to grow further.